Cas no 2165350-96-7 ((3R,4S)-4-Fluoro-N-(2-methylpropyl)oxolan-3-amine)

• Product Name: (3R,4S)-4-Fluoro-N-(2-methylpropyl)oxolan-3-amine
• CAS No: 2165350-96-7
• MF: C₈H₁₆FNO
• MW: 161.2171459198
• CID: 5043803
• Update Time: 2025-06-10

(3R,4S)-4-Fluoro-N-(2-methylpropyl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-fluoro-N-(2-methylpropyl)oxolan-3-amine
• (3R,4S)-4-Fluoro-N-(2-methylpropyl)oxolan-3-amine

• Inchi： 1S/C8H16FNO/c1-6(2)3-10-8-5-11-4-7(8)9/h6-8,10H,3-5H2,1-2H3/t7-,8-/m1/s1
• InChI Key： UNCBZVQUKXQDGK-HTQZYQBOSA-N
• SMILES： F[C@@H]1COC[C@H]1NCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3

Additional information on (3R,4S)-4-Fluoro-N-(2-methylpropyl)oxolan-3-amine

Introduction to Compound with CAS No. 2165350-96-7 and Product Name: (3R,4S)-4-Fluoro-N-(2-methylpropyl)oxolan-3-amine

The compound identified by the CAS number 2165350-96-7 and the product name (3R,4S)-4-Fluoro-N-(2-methylpropyl)oxolan-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique stereochemistry and functional groups, has garnered attention for its potential applications in drug development. The presence of a fluoro substituent and an oxolan ring system suggests a high degree of structural complexity, which often correlates with enhanced biological activity and selectivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral compounds due to their improved pharmacological profiles. The stereochemistry of (3R,4S)-4-Fluoro-N-(2-methylpropyl)oxolan-3-amine is particularly noteworthy, as the (3R,4S) configuration is critical for its biological activity. This configuration has been extensively studied in the context of enzyme inhibition and receptor binding, where subtle changes in stereochemistry can significantly alter the compound's efficacy and safety profile.

The fluoro group at the 4-position of the oxolan ring is another key feature that contributes to the compound's unique properties. Fluorinated aromatic and heteroaromatic compounds are well-documented for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic parameters. In particular, the introduction of a fluoro substituent can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, making such compounds attractive candidates for drug development.

Moreover, the N-(2-methylpropyl) side chain adds another layer of complexity to the molecule. This group not only influences the overall solubility and bioavailability of the compound but also plays a crucial role in its interaction with biological targets. The 2-methylpropyl group is relatively bulky, which can sterically hinder binding interactions but also provide a unique recognition motif that enhances selectivity over off-target proteins.

Recent studies have highlighted the importance of oxolan derivatives in medicinal chemistry. The oxolan ring system is a versatile scaffold that can be incorporated into various pharmacophores to achieve desired biological effects. For instance, oxolan derivatives have been explored as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The specific arrangement of atoms in (3R,4S)-4-Fluoro-N-(2-methylpropyl)oxlan-3-amine may contribute to its ability to modulate these pathways effectively.

The synthesis of this compound involves sophisticated organic chemistry techniques that require careful optimization to ensure high yield and purity. The stereocontrol at the 3-position and 4-position of the oxolan ring is particularly challenging but essential for achieving the desired enantiomer purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary-assisted reactions, are often employed to achieve this level of precision.

In terms of biological activity, preliminary studies suggest that (3R,4S)-4-Fluoro-N-(2-methylpropyl)oxlan-3-amine exhibits promising properties as an inhibitor of certain enzymes implicated in disease pathogenesis. For example, it has shown potential in inhibiting kinases that are overexpressed in cancer cells. The combination of stereochemical complexity and functional group diversity makes this compound a valuable tool for further investigation in drug discovery.

The pharmacokinetic profile of this compound is also an area of active research. The presence of both lipophilic and polar functional groups suggests that it may exhibit favorable oral bioavailability while maintaining sufficient metabolic stability. Further studies are needed to elucidate its absorption, distribution, metabolism, excretion (ADME) properties to better understand its potential as a therapeutic agent.

Given its structural features and potential biological activity, (3R,4S)-4-Fluoro-N-(2-methylpropyl)oxlan-3-amine represents an exciting candidate for further development in pharmaceutical research. Its unique stereochemistry and functional group arrangement offer opportunities for designing novel therapeutics with improved efficacy and selectivity. As research continues to uncover new applications for chiral fluorinated compounds like this one, it is likely that we will see more innovative approaches being developed in drug discovery and development.